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Compound of Interest

Compound Name: Lacidipine-d10

Cat. No.: B602488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

Lacidipine-d10, a deuterated analog of the calcium channel blocker Lacidipine. The

information presented here is compiled from various safety data sheets (SDS) for Lacidipine,

as the safety profile of the deuterated form is considered analogous to the parent compound.

Lacidipine-d10 is primarily utilized as an internal standard in analytical and research

applications.

Section 1: Chemical and Physical Properties
Lacidipine is a white to off-white crystalline solid.[1][2] It is a lipophilic dihydropyridine calcium

antagonist.[3] Key physical and chemical data are summarized below.
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Property Value Source

Molecular Formula C26H33NO6 [4]

Molecular Weight 455.54 g/mol [4]

CAS Number 103890-78-4 [4]

Melting Point 174-175°C [2][4]

Boiling Point 558.4°C at 760 mmHg [4]

Flash Point 291.5°C [4]

Relative Density 1.127 g/cm³ [4]

Solubility

Soluble in ethanol, DMSO, and

dimethyl formamide (DMF).

Sparingly soluble in aqueous

buffers.

[5]

Protein Binding
>95% (to albumin and alpha-1-

glycoprotein)
[3][6]

Bioavailability ~10% [6][7]

Elimination Half-life 13–19 hours [6][7]

Section 2: Hazard Identification and Toxicology
Lacidipine is classified as harmful if swallowed.[4][8][9] The toxicological properties of the

material have not been fully investigated.[8][10]
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Hazard Classification Description Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[4][11]

GHS Pictogram GHS07 (Exclamation Mark) [11]

Signal Word Warning [4][11]

Hazard Statements H302: Harmful if swallowed [4][11]

Precautionary Statements

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P330: Rinse

mouth.P501: Dispose of

contents/container in

accordance with local

regulation.

[4][11]

Toxicological Data (for Lacidipine):

Test Species Route Value Source

LD50 Mouse Oral 300 mg/kg [8]

LD50 Rabbit Oral 3200 mg/kg [8]

LD50 Rat Oral 980 mg/kg [8]

Draize test Rabbit Eye
100 mg/24H

(Moderate)
[8]

Lacidipine was not found to be genotoxic in a battery of in vitro and in vivo tests, and there was

no evidence of carcinogenic potential in mice.[6]
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Section 3: Handling and Storage Precautions
Proper handling and storage are crucial to ensure the safety of personnel and maintain the

integrity of the compound.

Handling:

Avoid contact with eyes, skin, and clothing.[8][10]

Avoid ingestion and inhalation.[8][10]

Wash thoroughly after handling.[4][8]

Use only in areas with appropriate exhaust ventilation.[4]

Wear appropriate personal protective equipment (PPE).[10]

Do not eat, drink, or smoke when using this product.[4][10]

Storage:

Store in a well-closed container.[8]

Keep the container tightly sealed in a cool, well-ventilated area.[4]

Recommended storage temperature is -20°C for the powder form.[4]

Keep away from direct sunlight and sources of ignition.[4]

Incompatible materials include strong oxidizing agents and strong bases.[8]

Section 4: Exposure Controls and Personal
Protective Equipment
Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls:
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Use process enclosures, local exhaust ventilation, or other engineering controls to manage

airborne levels.[8]

Ensure adequate ventilation, especially in confined areas.[10]

Provide an accessible safety shower and eye wash station.[4]

Personal Protective Equipment (PPE):

PPE Specification Source

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.
[4][8][10]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[4][8][10]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[8][10]

Section 5: First Aid and Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure Source

Eyes

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[4][8][10]

Skin

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. If skin

irritation persists, call a

physician.

[4][8][10]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water. Call a poison

center or doctor/physician if

you feel unwell.

[4][8]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[4][8][10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[8][10]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as

nitrogen oxides, carbon monoxide, and carbon dioxide may be generated.[8][9][10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[8][10]
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Accidental Release Measures:

Use proper personal protective equipment as indicated in Section 4.[8]

Clean up spills immediately, observing precautions in the Protective Equipment section.[8]

For minor spills, use dry clean-up procedures and avoid generating dust.[9]

Sweep up the material and place it into a suitable, labeled container for disposal.[8][9][10]

Avoid release into the environment.[10]

Section 6: Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[8]

Conditions to Avoid: Incompatible materials, strong oxidants.[8]

Incompatibilities with Other Materials: Strong oxidizing agents, strong bases.[8]

Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, irritating and toxic

fumes and gases, carbon dioxide.[8]

Hazardous Polymerization: Has not been reported.[8]

This document is intended to provide a technical overview of the safety and handling

procedures for Lacidipine-d10 for a professional audience. It is essential to consult the specific

Safety Data Sheet provided by the supplier for the most accurate and up-to-date information

before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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